(E)-2-(benzo[d]thiazol-2-yl)-3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)prop-2-enenitrile
• InChI: InChI=1S/C18H13N3O2S/c19-10-12(18-21-14-3-1-2-4-17(14)24-18)11-20-13-5-6-15-16(9-13)23-8-7-22-15/h1-6,9,11,20H,7-8H2/b12-11+
• InChI Key: QKJWLOOZLPEIPJ-VAWYXSNFSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC=C(C#N)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)N/C=C(\C#N)/C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol

Description

(E)-2-(benzo[d]thiazol-2-yl)-3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)acrylonitrile is a useful research compound. Its molecular formula is C18H13N3O2S and its molecular weight is 335.38. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative and Apoptosis-Inducing Activities

Benzothiazoles, including derivatives similar to (E)-2-(benzo[d]thiazol-2-yl)-3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)acrylonitrile, have been investigated for their antiproliferative and apoptosis-inducing activities. A study demonstrated that a benzothiazole derivative induced apoptosis in human leukemia cells via a ROS-mitochondrial mediated death signaling pathway and activation of p38 MAPK, highlighting its potential as a therapeutic agent in cancer treatment (Repický, Jantová, & Cipak, 2009).

Anticancer Properties

(E)-3-(benzo[d]thiazol-2-ylamino)-2-(1-methyl-1H-indole-3-carbonyl)-3-(methylthio)acrylonitrile derivatives were synthesized and evaluated for their therapeutic potential, demonstrating good anti-tumor activities against the MCF-7 (breast carcinoma) cell line. These compounds were also found to possess excellent antioxidant, anti-diabetic, and anti-inflammatory properties, suggesting their versatility as pharmacophores for the development of novel therapeutic agents (Bhale et al., 2018).

Synthesis and Cytotoxic Activities of Heteroarylacrylonitriles

Research on the synthesis and in vitro cytotoxic activities of new heteroarylacrylonitriles has provided insights into the structure-activity relationships of these compounds. The study found that certain derivatives exhibited significant cytotoxic potency on various human cancer cell lines, underscoring the potential of this compound and its analogs in the development of anticancer drugs (Sa̧czewski et al., 2004).

Photochemical Reactions and Synthesis Applications

The photochemical reactions of benzoxazole-2-thiones with alkenes, which are structurally related to the compound , have been explored for the synthesis of 2-alkylated benzoxazoles and other derivatives. These reactions showcase the compound's utility in organic synthesis, particularly in creating novel molecules with potential pharmacological activities (Nishio et al., 1996).

Selective Inhibition of Acetylcholinesterase

(E)-2-(benzo[d]thiazol-2-yl)-3-heteroarylacrylonitriles have been identified as a new class of selective inhibitors of acetylcholinesterase (AChE), with one compound exhibiting significant AChE inhibitory activity. These findings suggest a potential application in treating diseases characterized by AChE overactivity, such as Alzheimer's disease (de la Torre et al., 2012).